Cas no 401590-43-0 (2-chloro-5-cyanopyridine 1-oxide)

• Product Name: 2-chloro-5-cyanopyridine 1-oxide
• CAS No: 401590-43-0
• MF: C₆H₃ClN₂O
• MW: 154.553819894791
• CID: 324770
• PubChem ID: 22028594
• Update Time: 2025-04-19

2-chloro-5-cyanopyridine 1-oxide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-cyanopyridine 1-oxide
• 3-Pyridinecarbonitrile, 6-chloro-, 1-oxide
• 6-chloro-1-oxidopyridin-1-ium-3-carbonitrile
• 2-Chloropyridine-5-carbonitrile 1-oxide
• 6-Chloro-1-oxo-1lambda~5~-pyridine-3-carbonitrile
• 401590-43-0
• SCHEMBL2710607
• DTXSID50621764
• MBHGEDCAFRQQLI-UHFFFAOYSA-N

• Inchi： 1S/C6H3ClN2O/c7-6-2-1-5(3-8)4-9(6)10/h1-2,4H
• InChI Key： MBHGEDCAFRQQLI-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C#N)C=[N+]1[O-]

Computed Properties

• Exact Mass: 153.9933904g/mol
• Monoisotopic Mass: 153.9933904g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 49.2Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 397.818 °C at 760 mmHg
• Flash Point: 194.394 °C
• Solubility: Slightly soluble (13 g/l) (25 º C),